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Compound of Interest

Compound Name: 2-Methoxypentanoic acid

Cat. No.: B2868719

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling
precautions for 2-Methoxypentanoic acid, a chemical that requires careful management in a
laboratory setting. As a Senior Application Scientist, the following information is curated to
ensure that scientific advancement does not come at the cost of personal safety or
environmental integrity.

Section 1: Understanding the Compound -
Physicochemical Properties and Hazard
Identification

2-Methoxypentanoic acid (CAS No: 66018-26-6) is a carboxylic acid with the molecular
formula C6H1203 and a molecular weight of 132.16 g/mol .[1] While specific toxicological data
is not widely available, the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals identifies it as a substance that causes skin irritation, serious eye damage, and
may cause respiratory irritation.[1] It is classified as a corrosive and an irritant.[1]

Key Hazard Information:
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The primary hazards associated with 2-Methoxypentanoic acid stem from its corrosive
nature, a common characteristic of many carboxylic acids.[2] Concentrated acids can be
strongly corrosive to all body tissues, with particularly severe effects on the eyes and skin.[3]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE) - A Self-Validating
System of Protection

To mitigate the risks associated with handling 2-Methoxypentanoic acid, a stringent protocol
for exposure control and the use of appropriate Personal Protective Equipment (PPE) is
mandatory. The following measures are designed to create a self-validating system of safety,
where each step reinforces the overall protection of the handler.

Engineering Controls: The First Line of Defense

« Ventilation: All handling of 2-Methoxypentanoic acid should be conducted in a well-
ventilated area. A certified chemical fume hood is the preferred environment to minimize the
inhalation of any vapors or mists.[4][5] The ventilation system should be regularly inspected
to ensure it is functioning correctly.

o Emergency Equipment: Readily accessible emergency eyewash stations and safety showers
are critical in any area where 2-Methoxypentanoic acid is handled.[4][6] All laboratory
personnel must be trained on their location and proper use.
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Personal Protective Equipment (PPE): The Last Barrier

The selection of PPE must be based on a thorough risk assessment of the specific procedures

being undertaken.

o Eye and Face Protection: Chemical safety goggles are the minimum requirement.[7] For
tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[7]

[8]
e Skin Protection:

o Gloves: Chemical-resistant gloves are essential.[5][8] Nitrile or neoprene gloves are
generally recommended, but it is crucial to consult the glove manufacturer's compatibility
chart for the specific chemical being handled.[8] Gloves must be inspected for any signs of
degradation or perforation before each use.[9]

o Protective Clothing: A chemical-resistant apron or a lab coat should be worn to protect
against spills.[3][8] For larger quantities or higher-risk procedures, chemical-resistant
coveralls may be necessary.[8]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during emergency situations, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[10][11] A written respiratory
protection program should be in place in such scenarios.[10]

ling Safety Check Handling Protocol Post-Handling

Click to download full resolution via product page

Caption: A logical workflow for ensuring personal safety before, during, and after handling 2-
Methoxypentanoic acid.
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Section 3: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to preventing accidents
and ensuring the long-term stability of 2-Methoxypentanoic acid.

Handling Procedures

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[12]

¢ Minimize Spills: Pour liquids carefully and slowly to avoid splashing.[4] Using a funnel is
recommended.

 Dilution: When diluting, always add the acid to water slowly, never the other way around, to
prevent a violent exothermic reaction.[10]

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical. Do not
eat, drink, or smoke in areas where the chemical is used.[13]

Storage Requirements

» Containers: Store in tightly closed, corrosion-resistant containers.[12][4] Ensure containers
are properly labeled with the chemical name and hazard warnings.[14]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of heat.[12][10]

e Segregation: It is crucial to segregate 2-Methoxypentanoic acid from incompatible
materials.

o Separate from bases.[15]

o

Separate from oxidizing agents.[14]

[¢]

Separate from chemicals that can generate toxic gases upon contact, such as cyanides
and sulfides.[15]

[¢]

Organic acids should be stored separately from mineral acids.[14][15]
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¢ Shelving: Store on shelves below eye level to minimize the risk of dropping and splashing.
[15] Metal shelves should be avoided due to the risk of corrosion; wooden or corrosion-
resistant cabinets are preferable.[2][3] Use secondary containment trays to catch any
potential leaks.[15]

2-Methoxypentanoic Acid Storage

Tightly Closed, Labeled Container

Secondary Containment Tray
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Corrosion-Resistant Cabinet

Incompatible Materials (Store Separately)
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Caption: A diagram illustrating the correct segregation and storage protocol for 2-
Methoxypentanoic acid.

Section 4: Emergency Procedures - Preparedness
and Response

In the event of an emergency, a swift and informed response is critical to minimizing harm.

Spill Response
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Evacuate: Evacuate all non-essential personnel from the immediate area.[6]
Ventilate: Ensure the area is well-ventilated.
Contain: Prevent further leakage or spillage if it is safe to do so0.[12]

Absorb: Use an inert absorbent material, such as vermiculite or sand, to absorb the spilled
liquid. Do not use combustible materials like paper towels.

Neutralize: For small spills, cautiously neutralize the residue with a suitable agent like
sodium bicarbonate.

Collect and Dispose: Collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[12] Consult local, state, and federal regulations for proper
disposal procedures.[12][10]

First-Aid Measures

Inhalation: If inhaled, immediately move the person to fresh air.[12] If breathing is difficult,
administer oxygen. Seek immediate medical attention.[12]

Skin Contact: Immediately flush the affected skin with copious amounts of running water for
at least 15 minutes while removing contaminated clothing and shoes.[12] Seek immediate
medical attention.[12]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and
easy to do.[12] Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[12] Seek immediate medical attention.[12]

In all cases of exposure, provide the attending medical personnel with the Safety Data Sheet
(SDS) for 2-Methoxypentanoic acid.[12]

References

2-Amino-5-methoxypentanoic acid hydrochloride - AK Scientific, Inc. (n.d.).

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://icwgroup.safetynow.com/working-safely-with-corrosives-meeting-kit/?print=pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://aksci.com/sds/6747DV_SDS.pdf
https://www.benchchem.com/product/b2868719?utm_src=pdf-body
https://aksci.com/sds/6747DV_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School.
(2024, January 19).

How To Effectively Handle and Manage Corrosive Chemicals - ACTenviro. (2024, July 19).
Working Safely with Corrosives Meeting Kit - Safety OnDemand — ICW Group. (n.d.).

10 Tips Working Safely with corrosives - Chemsafe. (2025, October 15).
2-Methoxypentanoic acid | C6H1203 | CID 17775524 - PubChem - NIH. (n.d.).

safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS
IDENTIFICATION - Enamine. (n.d.).

SAFETY DATA SHEET - Fisher Scientific. (n.d.).

SAFETY DATA SHEET - Sigma-Aldrich. (2025, August 8).

Handling Corrosive Substances in the Workplace - Storemasta Blog. (2023, October 4).
2-Methoxybenzoic acid - Synquest Labs. (n.d.).

The MSDS HyperGlossary: Carboxylic Acid - Interactive Learning Paradigms, Incorporated.
(n.d.).

EHS: Laboratory Safety: Chemical Hygiene Program: Appendix 8. (2015, July 30).

Acid Safety - Flinn Scientific. (n.d.).

chemical handling and storage section 6 - University of Toronto Scarborough. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methoxypentanoic acid | C6H1203 | CID 17775524 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
3. flinnsci.com [flinnsci.com]

4. actenviro.com [actenviro.com]

5. blog.storemasta.com.au [blog.storemasta.com.au]

6. synquestlabs.com [synquestlabs.com]

7. chemsafe.ie [chemsafe.ie]

8. oshatrainingschool.com [oshatrainingschool.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2868719?utm_src=pdf-body
https://www.benchchem.com/product/b2868719?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypentanoic-acid
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://www.flinnsci.com/api/library/download/1f8f76d330554992ae36ef25b1fce06d
https://www.actenviro.com/corrosive-chemicals/
https://blog.storemasta.com.au/handling-corrosive-substances-workplace
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://www.chemsafe.ie/about/news/item/86-10-tips-working-safely-with-corrosives
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. enamine.enamine.net [enamine.enamine.net]

e 10. icwgroup.safetynow.com [icwgroup.safetynow.com]
e 11. fishersci.com [fishersci.com]

e 12. aksci.com [aksci.com]

e 13. sigmaaldrich.com [sigmaaldrich.com]

e 14. UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Appendix 8
[safety.rochester.edu]

e 15, utsc.utoronto.ca [utsc.utoronto.ca]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Methoxypentanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2868719#2-methoxypentanoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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